Cas no 1804258-15-8 (1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one
• CAS No: 1804258-15-8
• MF: C₉H₈Br₂OS
• MW: 324.03221988678
• CID: 4978808
• Update Time: 2025-08-05

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8Br2OS/c10-5-8(12)4-6-3-7(11)1-2-9(6)13/h1-3,13H,4-5H2
• InChI Key： LFXVIVKKMXDIMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(CBr)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one (CAS No. 1804258-15-8)

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one (CAS No. 1804258-15-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated derivative features a unique combination of thiol and ketone functional groups, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and polymer chemistry, aligning with current trends in sustainable and precision chemistry.

The compound’s structure includes two bromine atoms at strategic positions, enhancing its reactivity in cross-coupling reactions—a hot topic in modern organic synthesis. With the rise of AI-driven molecular design, compounds like 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one are frequently explored in computational studies to predict novel reaction pathways. Its mercapto group (-SH) also makes it relevant in bioconjugation techniques, a growing field in biopharmaceuticals.

From an industrial perspective, this compound’s stability and solubility properties are under scrutiny for green chemistry applications. Recent publications highlight its role in developing non-toxic catalysts and bioactive scaffolds, addressing the demand for environmentally friendly alternatives. The CAS registry (1804258-15-8) ensures traceability, a critical factor for labs complying with REACH and GMP standards.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one. Purity thresholds (>98%) are often required for high-yield reactions, a common query among synthetic chemists. Storage recommendations typically emphasize inert atmospheres to preserve the thiol group’s integrity, a detail frequently searched in chemical databases.

In summary, 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one exemplifies the intersection of structural complexity and practical utility. Its relevance to peptide modification, nanomaterial synthesis, and medicinal chemistry ensures ongoing interest, reflected in patent filings and academic citations. Future studies may explore its electrochemical properties or biodegradability, aligning with global sustainability goals.